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Compound Name: ML404

Cat. No.: B13433146 Get Quote

An In-depth Technical Guide on the In Vitro Activity
of a Promising Research Compound
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of ML404, a

potent and selective inhibitor of the mitochondrial permeability transition pore (mtPTP). ML404,

also identified as Compound 38, has emerged as a significant tool for investigating the roles of

the mtPTP in cellular physiology and pathology. Its potential therapeutic applications span a

range of conditions, including multiple sclerosis (MS), amyotrophic lateral sclerosis (ALS),

Alzheimer's disease (AD), muscular dystrophies (MD), myocardial infarction, and stroke.

Quantitative Analysis of In Vitro Activity
The in vitro efficacy of ML404 has been characterized by several key quantitative metrics,

highlighting its potency and selectivity as an mtPTP inhibitor. The data summarized below is

derived from studies assessing its impact on mitochondrial function.
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Parameter Value Description

EC50 (Mitochondrial Swelling) 4.9 nM

The half-maximal effective

concentration at which ML404

inhibits Ca2+-induced

mitochondrial swelling, a direct

indicator of mtPTP opening.

Calcium Retention Capacity

(CRC)
14.8-fold increase at 12.5 µM

Measures the amount of Ca2+

that mitochondria can

sequester before the mtPTP

opens. ML404 significantly

enhances this capacity.

Relative Potency
2.3-fold more effective than

GNX-865

A direct comparison of potency

against another known mtPTP

inhibitor.

Selectivity >100 µM

ML404 does not disrupt

mitochondrial coupling, a key

measure of mitochondrial

respiratory function, at

concentrations below 100 µM,

indicating a favorable

selectivity window.

Mechanism of Action
ML404 exerts its biological effects through the direct inhibition of the mitochondrial permeability

transition pore. The mtPTP is a high-conductance channel complex formed in the inner

mitochondrial membrane under conditions of cellular stress, particularly high levels of matrix

Ca2+ and oxidative stress. Pathological opening of the mtPTP leads to the dissipation of the

mitochondrial membrane potential, uncoupling of oxidative phosphorylation, mitochondrial

swelling, and the release of pro-apoptotic factors, ultimately culminating in cell death. By

inhibiting the mtPTP, ML404 helps maintain mitochondrial integrity and function, thereby

protecting cells from these detrimental outcomes.

Signaling Pathways and Experimental Workflows

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b13433146?utm_src=pdf-body
https://www.benchchem.com/product/b13433146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13433146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To visually represent the complex biological processes associated with ML404's mechanism of

action and the experimental procedures used to characterize it, the following diagrams have

been generated using the DOT language.

Mitochondrial Permeability Transition Pore (mtPTP)
Signaling
The mtPTP is a critical integrator of various cellular stress signals. Its regulation involves a

complex interplay of proteins and second messengers. The diagram below illustrates the key

components and signaling pathways that converge on the mtPTP.
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Caption: A simplified diagram of the mtPTP signaling pathway.

Experimental Workflow: Mitochondrial Swelling Assay
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The mitochondrial swelling assay is a fundamental technique to assess mtPTP opening. The

workflow involves isolating mitochondria, inducing mtPTP opening with calcium, and measuring

the change in absorbance over time.
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Mitochondrial Swelling Assay Workflow

Preparation

Assay

Data Analysis

1. Cell Culture

2. Mitochondria Isolation

3. Resuspend Mitochondria
in Assay Buffer

4. Add ML404 (or vehicle)

5. Induce Swelling (e.g., CaCl₂)

6. Measure Absorbance at 540 nm

7. Plot Absorbance vs. Time

8. Calculate EC50

 
Calcium Retention Capacity Assay Workflow

Preparation

Assay

Data Analysis

1. Isolate Mitochondria

2. Prepare Assay Buffer with
Calcium Green-5N

3. Add Mitochondria & ML404
to Buffer

4. Add Pulses of CaCl₂

5. Monitor Fluorescence

6. Plot Fluorescence vs. Time

7. Quantify Total Ca²⁺ Uptake
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To cite this document: BenchChem. [ML404: A Potent Modulator of the Mitochondrial
Permeability Transition Pore]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13433146#ml404-in-vitro-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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